molecular formula C9H15NO3 B8564850 1-Allyloxycarbonyl-3-hydroxymethylpyrrolidine

1-Allyloxycarbonyl-3-hydroxymethylpyrrolidine

Cat. No.: B8564850
M. Wt: 185.22 g/mol
InChI Key: HBBBSERXCHPSIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Allyloxycarbonyl-3-hydroxymethylpyrrolidine is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H15NO3

Molecular Weight

185.22 g/mol

IUPAC Name

prop-2-enyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate

InChI

InChI=1S/C9H15NO3/c1-2-5-13-9(12)10-4-3-8(6-10)7-11/h2,8,11H,1,3-7H2

InChI Key

HBBBSERXCHPSIT-UHFFFAOYSA-N

Canonical SMILES

C=CCOC(=O)N1CCC(C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-allyloxycarbonyl-3-t-butyldimethylsilyloxymethylpyrrolidine (29.95 g) in a mixture of concentrated hydrochloric acid (15 ml) and methanol (150 ml) was stirred at ambient temperature for one hour. A 28% solution of sodium methoxide in methanol (35 ml) was added to the mixture. Insoluble material was filtered off and the filtrate was concentrated under reduced pressure to give a syrup. The syrup was subjected to a column chromatography on silica gel (400 g) and eluted with ethyl acetate to give 1-allyloxycarbonyl-3-hydroxymethylpyrrolidine (19.01 g).
Name
1-allyloxycarbonyl-3-t-butyldimethylsilyloxymethylpyrrolidine
Quantity
29.95 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
35 mL
Type
solvent
Reaction Step Two

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